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Compound of Interest

Compound Name: Methyl 4-phenoxybutanoate
CAS No.: 21273-27-8
Cat. No.: B1296735

Get Quote

. J

Physicochemical Profile, Synthetic Protocols, and
Research Applications
Part 1: Molecular Architecture & Identification

Methyl 4-phenoxybutanoate is a bifunctional aromatic ester characterized by a phenoxy ether
linkage connected to a butyrate methyl ester terminus. It serves as a versatile intermediate in
the synthesis of agrochemicals (phenoxy-auxin analogs) and pharmaceutical building blocks
(PPAR agonists, histone deacetylase inhibitors).
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Parameter Technical Detail

IUPAC Name Methyl 4-phenoxybutanoate

4-Phenoxybutyric acid methyl ester; Methyl 4-
Common Synonyms

phenoxybutyrate
CAS Registry Number 21273-27-8
Molecular Formula C11H1403
Molecular Weight 194.23 g/mol
SMILES COC(=0)CCCOclcccccl

InChl=1S/C11H1403/c1-14-11(12)9-5-8-13-10-

InChi ey 6-3-2-4-7-10

Part 2: Physicochemical Properties[4]

The following data aggregates experimental values and high-confidence predictive models for
CAS 21273-27-8.

Physical Constants

Property Value /| Range Condition

Physical State Liquid (Oil) @ 25°C

Color Colorless to Pale Yellow Purified

Boiling Point 155-160 °C @ 12 mmHg (Predicted)
Density 1.08 + 0.05 g/cm3 @ 20°C

LogP (Octanol/Water) 23-25 Lipophilic

Refractive Index 1.505-1.510 @ 20°C

Soluble in EtOAc, DCM,
Solubility MeOH, Et20; Insoluble in -
Water
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Spectral Characteristics (Diagnhostic)

Researchers should utilize the following signals for structural validation during synthesis.
e Infrared Spectroscopy (FT-IR, neat):

o 1735 cm~1: Strong C=0 stretch (Ester).

o 1600, 1495 cm~1: Aromatic C=C ring stretches.

o 1245 cm~1: Strong C-O-C asymmetric stretch (Aryl ether).

o 1170 cm~1: C-O-C stretch (Ester).
« 'H NMR (400 MHz, CDCls, 3 ppm):

o 7.25-7.30 (m, 2H): Aromatic meta-protons.

[¢]

6.95 (t, 1H): Aromatic para-proton.

[e]

6.88 (d, 2H): Aromatic ortho-protons.

o

4.02 (t, J=6.2 Hz, 2H): -O-CHz2- (Ether methylene).

[¢]

3.68 (s, 3H): -COOCHs (Methyl ester).

o

2.52 (t, J=7.2 Hz, 2H): -CH2-COOMe (Alpha-methylene).

[e]

2.12 (quint, J=6.8 Hz, 2H): -CH2-CH2-CH:- (Beta-methylene).

Part 3: Synthetic Pathways & Manufacturing

Two primary routes are established for the synthesis of Methyl 4-phenoxybutanoate. Route A
(Williamson Ether Synthesis) is preferred for scale-up due to the low cost of phenol and methyl
4-chlorobutyrate.

Route A: Williamson Ether Synthesis (Recommended)
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This protocol utilizes a nucleophilic substitution (S_N2) where the phenoxide ion attacks the
alkyl halide.

Reagents: Phenol (1.0 eq), Methyl 4-chlorobutyrate (1.1 eq), Potassium Carbonate (K2COs, 1.5
eq), Potassium lodide (KI, 0.1 eq, catalyst). Solvent: DMF (Dimethylformamide) or Acetone
(reflux).

Step-by-Step Protocol:

 Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Phenol (10
mmol) in anhydrous DMF (15 mL). Add anhydrous K2COs (15 mmol) and stir at room
temperature for 15 minutes to generate the phenoxide in situ.

o Addition: Add Methyl 4-chlorobutyrate (11 mmol) and catalytic KI (1 mmol). The iodide acts
as a Finkelstein catalyst, converting the chloro-species to a more reactive iodo-intermediate
transiently.

o Reaction: Heat the mixture to 80°C for 6—12 hours. Monitor reaction progress via TLC
(Hexane:EtOAc 4:1). The product spot (R_f ~0.5) should appear as the phenol spot
disappears.

o Workup: Cool to room temperature. Pour the mixture into ice-cold water (100 mL) and extract
with Ethyl Acetate (3 x 30 mL).

 Purification: Wash combined organics with 1M NaOH (to remove unreacted phenol), water,
and brine. Dry over anhydrous NazSOa, filter, and concentrate in vacuo.

 Yield: Expect 85-92% yield of a pale yellow oil.

Route B: Fischer Esterification

Used when 4-phenoxybutyric acid is the available starting material.

Reagents: 4-Phenoxybutyric acid, Methanol (excess), H2SOa (cat.). Protocol: Reflux the acid in
methanol with catalytic sulfuric acid for 4 hours. Neutralize with NaHCOs, evaporate methanol,
and extract.
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Visualization of Synthetic Workflow
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(Finkelstein) " (CI-CH2-CH2-CH2-COOMe)

Click to download full resolution via product page
Caption: Williamson Ether Synthesis pathway utilizing catalytic iodide for enhanced kinetics.

Part 4: Chemical Reactivity & Functionalization

Methyl 4-phenoxybutanoate possesses two distinct reactive centers: the ester carbonyl and
the aromatic ring.

Reaction Type Reagents Outcome Mechanism

S_Acyl Substitution

Hydrolysis LiOH, THF/H20 4-Phenoxybutyric Acid o
(Saponification)
Reduction LiAlH4, Ether 4-Phenoxybutanol Hydride Transfer
Methyl 4-(4- Electrophilic Aromatic
Electrophilic Subst. Brz, FeBrs bromophenoxy)butano  Substitution (Para-
ate directed)
Beta-diketone Enolate attack on

Claisen Condensation  LDA, Acetone o
derivatives ester

Part 5: Applications in Research & Development
Medicinal Chemistry (Linkerology)

The 4-phenoxybutyrate motif acts as a flexible "linker" in drug design, connecting aromatic
pharmacophores to polar "warheads" (like hydroxamic acids in HDAC inhibitors). The ether
oxygen provides hydrogen bond acceptance without the metabolic instability of an ester linkage
at that position.
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Agrochemicals (Auxin Mimics)

Structurally related to 2,4-D and 2,4-DB, this molecule is investigated for auxin-like herbicide
activity. The methyl ester often acts as a pro-herbicide, enhancing lipophilicity for leaf cuticle
penetration before being hydrolyzed by plant esterases to the active acid form.

Material Science (Ceramic Inks)

Recent patent literature identifies methyl 4-phenoxybutanoate as a solvent/carrier in ceramic
inks due to its high boiling point, low volatility, and clean combustion profile (decomposing to
CO2z without toxic residue).

Part 6: Safety, Handling, & Stability

o Hazard Classification: Irritant (Skin/Eye). Not classified as a PBT (Persistent,
Bioaccumulative, Toxic) substance.

o Storage: Store in a cool, dry place (2—8°C recommended for long term). Keep under inert
gas (Nitrogen/Argon) to prevent slow oxidation of the ether position over years.

 Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents (which
may cleave the ether) and strong bases (which will hydrolyze the ester).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

 To cite this document: BenchChem. [Technical Whitepaper: Methyl 4-phenoxybutanoate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1296735/docs#technical-whitepaper-methyl-4-
phenoxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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